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Compound of Interest

Compound Name: 2,4-Dimethoxyaniline

Cat. No.: B045885 Get Quote

Essential Safety and Handling Guide for 2,4-
Dimethoxyaniline
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 2,4-Dimethoxyaniline (CAS No. 2735-04-8). The following

procedures are designed for researchers, scientists, and professionals in drug development to

ensure safe laboratory operations.

Hazard Identification and Classification
2,4-Dimethoxyaniline is classified as a hazardous substance. It is harmful if swallowed,

inhaled, or in contact with skin.[1][2] It causes significant skin and eye irritation and may lead to

respiratory irritation.[1][3][4] This compound is also known to be sensitive to air and light.[1]

GHS Hazard Statements: H302, H315, H319, H335.[5]

Physical and Chemical Properties
A summary of key quantitative data for 2,4-Dimethoxyaniline is provided below.
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Property Value Source

Physical State Solid [6]

Appearance
Dark brown / White to Light

orange
[6]

Molecular Formula C₈H₁₁NO₂ [1]

Molecular Weight 153.18 g/mol

Melting Point 33 - 37 °C / 91.4 - 98.6 °F [6]

Flash Point >109 °C / >228.2 °F [6]

Density 1.075 g/mL at 25 °C

Vapor Pressure 0.02 hPa at 20 °C [6]

Operational and Disposal Plan
Adherence to the following step-by-step protocols is critical for minimizing risk and ensuring a

safe laboratory environment.

Personal Protective Equipment (PPE) Protocol
Proper selection and use of PPE are the first line of defense against exposure.

Eye and Face Protection: Wear NIOSH-approved safety glasses with side-shields or

chemical goggles that conform to EU standard EN166.[3][6] In situations with a potential for

splashing, a face shield should also be worn.[7]

Skin Protection:

Gloves: Wear chemical-resistant gloves. Always inspect gloves for integrity before use.[1]

[3] Follow proper glove removal technique (without touching the glove's outer surface) to

prevent skin contact.[3] Dispose of contaminated gloves according to regulations.[3]

Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[1][3]

Respiratory Protection:
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Work in a well-ventilated area, preferably under a chemical fume hood, to avoid dust

formation and inhalation.[3]

If ventilation is inadequate or irritation is experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator, such as a type N95 dust mask.[6]

Safe Handling and Storage Protocol
Engineering Controls: Ensure that safety showers and eyewash stations are readily

accessible and in close proximity to the workstation.[1][6] Use local exhaust ventilation to

control dust.[3]

Handling:

Avoid all direct contact with the substance, including skin and eyes.[3]

Do not breathe in dust; prevent the formation of dust and aerosols.[3]

Weigh and transfer the chemical in a designated area, such as a fume hood, to minimize

exposure.

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[1][8]

Wash hands thoroughly with soap and water after handling.[1][3]

Storage:

Store in a cool, dry, and well-ventilated area.[3][6]

Keep the container tightly sealed to prevent exposure to air and light.[1][3]

Store under an inert gas, such as nitrogen, to maintain stability.[3][6]

Keep away from incompatible materials, which include acids, strong oxidizing agents, acid

chlorides, acid anhydrides, and chloroformates.[1][6]

Spill, Decontamination, and Disposal Plan
Spill Response:
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Immediate Action: Evacuate personnel from the immediate spill area.[3]

PPE: Wear the full PPE described above.[3]

Containment: Avoid the generation of dust.[3] For small solid spills, dampen the material

with acetone and carefully transfer it to a suitable, sealed container for disposal.[4]

Alternatively, you can sweep up the material and shovel it into a designated waste

container.[1][6]

Decontamination: Use absorbent paper dampened with acetone to clean up any remaining

residue.[4] Subsequently, wash the contaminated surfaces with a soap and water solution.

[4]

Prevention: Do not allow the spilled chemical to enter drains or waterways.[3]

Disposal:

Dispose of 2,4-Dimethoxyaniline and any contaminated materials (e.g., gloves,

absorbent paper) as hazardous waste.[1][6]

All waste must be placed in suitable, closed containers and disposed of via an approved

waste disposal plant, in accordance with local, regional, and national regulations.[3][8]

Emergency and First Aid Procedures
Immediate action is crucial in the event of an exposure.

General Advice: In case of an accident or if you feel unwell, seek immediate medical

attention and show the Safety Data Sheet (SDS) to the attending physician.[3]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to rinse under the eyelids.[1][6] If contact lenses are worn, remove

them if it is safe to do so and continue rinsing.[1][3] Seek immediate medical attention.[6]

Skin Contact: Remove all contaminated clothing and shoes at once.[1][6] Wash the affected

skin area immediately and thoroughly with plenty of soap and water.[1][6] Get medical

attention.[1]
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Inhalation: Move the exposed individual to fresh air immediately.[1][3] If the person is not

breathing, provide artificial respiration.[3] Seek medical attention.[1]

Ingestion: If swallowed, rinse the mouth thoroughly with water.[3][8] Call a poison control

center or a doctor for treatment advice.[9] Do not induce vomiting. Never give anything by

mouth to an unconscious person.[3]

Workflow for Handling 2,4-Dimethoxyaniline
Caption: Workflow for the safe handling of 2,4-Dimethoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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